Pyrithioxine hydrochloride

• CAS No.: 10049-83-9
• Product Name: Pyrithioxine hydrochloride
• Molecular Formula: C16H22Cl2N2O4S2
• Molecular Weight: 404.9 g/mol
• IUPAC Name: 5-[[[5-hydroxy-4-(hydroxymethyl)-6-methylpyridin-3-yl]methyldisulfanyl]methyl]-4-(hydroxymethyl)-2-methylpyridin-3-ol;hydrochloride
• Standard InChI: InChI=1S/C16H20N2O4S2.ClH/c1-9-15(21)13(5-19)11(3-17-9)7-23-24-8-12-4-18-10(2)16(22)14(12)6-20;/h3-4,19-22H,5-8H2,1-2H3;1H
• Standard InChIKey: HRZWYHGGJOWGRI-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C(=C1O)CO)CSSCC2=CN=C(C(=C2CO)O)C.Cl
• Canonical SMILES: CC1=NC=C(C(=C1O)CO)CSSCC2=CN=C(C(=C2CO)O)C.Cl.Cl
• Appearance: Solid powder
• Description: Pyrithioxine HCl is a neurotropic agent which reduces permeability of blood-brain barrier to phosphate. It has no vitamin B6 activity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Bonifen; Dipyridoxolyldisulfide; Encephabol; Enerbol; Hydrochloride, Pyritinol; Piriditol; Piritinol; Piritoxina; Pyridoxinedisulfide; Pyrithioxin; Pyrithioxine; Pyritinol; Pyritinol Hydrochloride
• Reference: 1: Wälti U, Kuenzler M, Schild J, Vassella F, Pavlincova E, Bircher J, Herschkowitz N. Pyritinol hydrochloride and cognitive functions: influence on children in slow learner classes. Pediatr Res. 1975 Sep;9(9):717-21. PubMed PMID: 1105370.; 2: Hagenah R. [Neuropharmacologic and neurotoxic studies on the Renshaw mechanism]. Fortschr Med. 1979 Nov 1;97(41):1840-4. German. PubMed PMID: 535853.; 3: Hoyer S, Oesterreich K, Stoll KD. Effect of pyritinol-GCl on blood flow and oxidative metabolism of the brain in patients with dementia. Arzneimittelforschung. 1977;27(3):671-4. PubMed PMID: 577444.
• PubChem Compound: 12309456
• Last Modified: Nov 11 2021